Cas no 103765-01-1 ((R)-Levetiracetam)

(R)-Levetiracetam structure
(R)-Levetiracetam structure
Product Name:(R)-Levetiracetam
CAS No:103765-01-1
MF:C8H14N2O2
MW:170.208961963654
MDL:MFCD00867782
CID:181973
PubChem ID:441341
Update Time:2025-04-19

(R)-Levetiracetam Chemical and Physical Properties

Names and Identifiers

    • (R)-2-(2-OXO-PYRROLIDIN-1-YL)-BUTYRAMIDE
    • (2R)-2-(2-oxopyrrolidin-1-yl)butanamide
    • (R)-2-(2-oxopyrrolidin-1-yl)butanamide
    • (R)-LevetiracetaM
    • 1-Pyrrolidineacetamide,a-ethyl-2-oxo-, (aR)-
    • R-(+)-LEVETIRACETAM
    • 1-Pyrrolidineacetamide,a-ethyl-2-oxo-, (R)-
    • UCB-L 060
    • (R)-Etiracetam
    • R-(+)-ETIRACETAM
    • levetiraccetam R-isomer
    • LevetiracetaM IMpurity D
    • Levetiracetam EP Impurity D
    • Levetiracetam Impurity enantiomer
    • (R)-2-(2-oxopyrrolidin-1- yl)butanamide
    • (αR)-α-Ethyl-2-oxo-1-pyrrolidineacetamide
    • LEVETIRACETAM IMPURITY D [EP IMPURITY]
    • (R)-alpha-Ethyl-2-oxo-1-pyrrolidineacetamide
    • (S)-etiracetam
    • AKOS006272846
    • (2R)-2-(2-OXO-PYRROLIDIN-1-YL)BUTANAMIDE
    • (alphaR)-alpha-Ethyl-2-oxo-1-pyrrolidineacetamide
    • 1-PYRROLIDINEACETAMIDE, .ALPHA.-ETHYL-2-OXO-, (.ALPHA.R)-
    • UCB-L-060
    • Etiracetam, R-(+)-
    • Etiracetam, (R)-
    • (2R)-2-(2-Oxopyrrolidin-1-yl)butanamide ((R)-Etiracetam)
    • HPHUVLMMVZITSG-ZCFIWIBFSA-N
    • 1-PYRROLIDINEACETAMIDE, .ALPHA.-ETHYL-2-OXO-, (R)-
    • DTXSID10146044
    • AS-78727
    • etiracetam, R-isomer
    • SCHEMBL61493
    • NS00000336
    • (2r)-2-(2-oxo-pyrrolidinyl)butanamide
    • (R)-alpha-Ethyl-2-oxo-1-pyrrolidineacetamide; (2R)-2-(2-Oxopyrrolidin-1-yl)butanamide; UCB-L 060; Levetiracetam Imp. D (EP); Levetiracetam Impurity D
    • CHEMBL150361
    • (aR)-a-Ethyl-2-oxo-1-pyrrolidineacetamide
    • Q417227
    • 103765-01-1
    • BDBM50001546
    • 73HC18Y1LW
    • A898867
    • (.ALPHA.R)-.ALPHA.-ETHYL-2-OXO-1-PYRROLIDINEACETAMIDE
    • LEVITIRACETAM
    • UNII-73HC18Y1LW
    • (R)-2-(2-oxopyrrolidin-1-yl)butyramide
    • Levetiracetam [INN]
    • MLS003882549
    • SMR002533624
    • 1-Pyrrolidineacetamide, alpha-ethyl-2-oxo-, (R)-
    • (R)-Levetiracetam
    • MDL: MFCD00867782
    • Inchi: 1S/C8H14N2O2/c1-2-6(8(9)12)10-5-3-4-7(10)11/h6H,2-5H2,1H3,(H2,9,12)/t6-/m1/s1
    • InChI Key: HPHUVLMMVZITSG-ZCFIWIBFSA-N
    • SMILES: O=C1CCCN1[C@@H](C(N)=O)CC

Computed Properties

  • Exact Mass: 170.10562
  • Monoisotopic Mass: 170.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.4A^2
  • XLogP3: -0.3

Experimental Properties

  • Density: 1.168±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 115-117 ºC (ethyl ether )
  • Boiling Point: 395.9±25.0 °C at 760 mmHg
  • Flash Point: 193.2±23.2 °C
  • Solubility: Slightly soluble (24 g/l) (25 º C),
  • PSA: 63.4
  • LogP: 0.96030
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

(R)-Levetiracetam Security Information

(R)-Levetiracetam Pricemore >>

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